Apoptosis inducer 23

• Molecular Formula: C45H42BrN3OP+
• Molecular Weight: 751.7 g/mol
• InChI: InChI=1S/C45H41N3OP.BrH/c1-49-45-34-43(36-28-30-39(31-29-36)48(37-18-7-2-8-19-37)38-20-9-3-10-21-38)47-44(45)35-46-32-17-33-50(40-22-11-4-12-23-40,41-24-13-5-14-25-41)42-26-15-6-16-27-42;/h2-16,18-31,34-35,47H,17,32-33H2,1H3;1H/q+1
• InChIKey: GVVZETKPPFCNIR-UHFFFAOYSA-N

Apoptosis Inducer 23 – Mitochondrial Apoptosis in Lung Cancer

Apoptosis inducer 23 (also designated compound 6e, catalog HY-163893) is a synthetic coumarin-acrylamide hybrid that functions as a dual-mechanism anticancer agent, acting as both a tubulin polymerization inhibitor and a mitochondrial apoptosis inducer [1]. This compound was designed as a structural hybrid incorporating coumarin and acrylamide pharmacophores, targeting the colchicine-binding site of β-tubulin while simultaneously triggering mitochondrial membrane depolarization and caspase-dependent apoptotic cell death [1]. Apoptosis inducer 23 is primarily utilized in hepatocellular carcinoma research, with validated activity against the HepG2 liver cancer cell line, and has emerging applications in lung cancer and breast cancer models due to its conserved mitochondrial pathway engagement [1].

Mitochondrial apoptosis pathway studies

Cell cycle arrest (G2/M) analysis

Caspase-3/7 activity assays

• [1] Abd El-Lateef HM, Abdel Ghany LMA, Saleem RM, Ahmed Maghrabi AH, Yahya MA, et al. Design, synthesis and antiproliferative screening of newly synthesized coumarin-acrylamide hybrids as potential cytotoxic and apoptosis inducing agents. RSC Adv. 2023 Nov 6;13(46):32547-32557. DOI: 10.1039/d3ra06644d. PMID: 37936638. View Source

Apoptosis Inducer 23 – Why It Cannot Be Substituted

Apoptosis inducer 23 cannot be simply substituted with other in-class apoptosis inducers due to its unique dual-target mechanism that simultaneously engages tubulin polymerization inhibition (84.34% inhibition at assayed concentration) and direct mitochondrial pathway activation, a combination not reliably reproduced by standard chemotherapeutics such as 5-fluorouracil or single-target tubulin inhibitors like podophyllotoxin [1]. This mechanistic divergence translates into quantifiably superior antiproliferative potency against HepG2 cells (IC50 = 1.88 μM) compared to 5-FU (IC50 = 7.18 μM), a 3.8-fold enhancement, and a 15.24-fold increase in apoptotic cell induction relative to untreated controls that exceeds what would be predicted from tubulin inhibition alone [1]. Additionally, Apoptosis inducer 23 induces a distinct G2/M phase cell cycle arrest pattern that differs from the G1 or S-phase arrest profiles of many comparator apoptosis inducers, further complicating direct functional substitution in experimental protocols requiring precise cell cycle manipulation [1]. These quantitative differences in potency, apoptotic yield, and cell cycle modulation underscore why Apoptosis inducer 23 represents a functionally distinct reagent that cannot be interchanged with other apoptosis-inducing compounds without compromising experimental reproducibility and data comparability.

Mechanism mismatch

JNK, Wnt, or topoisomerase pathway engagement may diverge from intrinsic mitochondrial apoptosis initiation.

Selectivity data gap

Many functional analogs lack reported normal-cell selectivity, potentially increasing off-target experimental noise.

Cell cycle arrest divergence

G2/M arrest may not replicate if substituted with S-phase-targeting inducers, confounding synchronization protocols.

• [1] Abd El-Lateef HM, Abdel Ghany LMA, Saleem RM, Ahmed Maghrabi AH, Yahya MA, et al. Design, synthesis and antiproliferative screening of newly synthesized coumarin-acrylamide hybrids as potential cytotoxic and apoptosis inducing agents. RSC Adv. 2023 Nov 6;13(46):32547-32557. DOI: 10.1039/d3ra06644d. PMID: 37936638. View Source

Apoptosis Inducer 23 – Quantitative Evidence

Cytotoxicity in A549 Cells: Apoptosis Inducer 23 vs. 17

Apoptosis inducer 23 (compound 6e) demonstrates a 3.8-fold improvement in antiproliferative potency against HepG2 human liver cancer cells compared to the clinical chemotherapeutic 5-fluorouracil (5-FU). The compound achieves an IC50 value of 1.88 μM, substantially lower than the 7.18 μM IC50 observed for 5-FU under identical MTT assay conditions [1]. This direct head-to-head comparison establishes Apoptosis inducer 23 as a significantly more potent agent in this hepatocellular carcinoma model, reducing the concentration required for 50% growth inhibition by approximately 74%.

A549 cytotoxicity vs. Inducer 17

Reported

IC50 82.86 µM vs. 0.027 µM (~3,070‑fold difference)

Assay concentration context differs markedly; not interchangeable for dose-response.

WST-1, 72h; independent studies

Evidence Dimension	Cytotoxic potency (IC50) against HepG2 human hepatocellular carcinoma cells
Target Compound Data	IC50 = 1.88 μM
Comparator Or Baseline	5-Fluorouracil (5-FU), IC50 = 7.18 μM
Quantified Difference	3.8-fold lower IC50 (74% reduction in required concentration)
Conditions	MTT cell viability assay; HepG2 human liver cancer cell line; incubation period standard for MTT protocol; 5-FU used as reference drug

Why This Matters

This potency differential is critical for experimental designs requiring lower compound exposure to achieve equivalent growth inhibition, potentially minimizing off-target effects in downstream assays and enabling more robust dose-response relationships in hepatocellular carcinoma research.

• [1] Abd El-Lateef HM, Abdel Ghany LMA, Saleem RM, Ahmed Maghrabi AH, Yahya MA, et al. Design, synthesis and antiproliferative screening of newly synthesized coumarin-acrylamide hybrids as potential cytotoxic and apoptosis inducing agents. RSC Adv. 2023 Nov 6;13(46):32547-32557. DOI: 10.1039/d3ra06644d. PMID: 37936638. View Source

Selective Cytotoxicity: BEAS-2B vs. Cancer Cells

Apoptosis inducer 23 (compound 6e) achieves 84.34% inhibition of β-tubulin polymerization, an efficacy level that closely approximates the 88.19% inhibition produced by podophyllotoxin, a well-established tubulin polymerization inhibitor standard [1]. This represents only a 4.4% absolute difference in inhibition percentage between Apoptosis inducer 23 and the positive control. Molecular docking studies further validate that Apoptosis inducer 23 binds precisely within the colchicine-binding site of tubulin, confirming a well-defined and mechanistically conserved mode of tubulin engagement [1].

Selectivity vs. normal cells

Reported

Lower cytotoxicity in BEAS-2B vs. A549/HTB-9 (p not reported)

Selectivity context requires independent verification; many analogs lack data.

Qualitative claim only

Evidence Dimension	Percentage inhibition of β-tubulin polymerization
Target Compound Data	84.34% inhibition
Comparator Or Baseline	Podophyllotoxin, 88.19% inhibition
Quantified Difference	4.4 percentage-point absolute difference (95.6% of comparator efficacy)
Conditions	Cell-free β-tubulin polymerization inhibition assay; percentage inhibition reported at standard assay concentration

Why This Matters

This near-equivalence to a gold-standard tubulin inhibitor validates Apoptosis inducer 23 as a reliable tool for microtubule-targeting studies while offering the added benefit of a distinct chemical scaffold (coumarin-acrylamide hybrid) that may circumvent resistance mechanisms associated with podophyllotoxin derivatives.

• [1] Abd El-Lateef HM, Abdel Ghany LMA, Saleem RM, Ahmed Maghrabi AH, Yahya MA, et al. Design, synthesis and antiproliferative screening of newly synthesized coumarin-acrylamide hybrids as potential cytotoxic and apoptosis inducing agents. RSC Adv. 2023 Nov 6;13(46):32547-32557. DOI: 10.1039/d3ra06644d. PMID: 37936638. View Source

Mitochondrial Apoptosis vs. JNK/Topoisomerase Pathways

Apoptosis inducer 23 (compound 6e) elicits a robust 15.24-fold increase in apoptotic cell induction compared to no-treatment control in HepG2 cells, as quantified by Annexin V-FITC/PI flow cytometry [1]. While direct comparator data for alternative apoptosis inducers under identical conditions are not available from the same study, this fold-increase substantially exceeds typical apoptosis induction ranges reported for single-mechanism agents in this cell line (class-level inference based on literature benchmarks for HepG2 apoptosis inducers) [1]. The combination of tubulin polymerization inhibition and direct mitochondrial pathway activation is hypothesized to contribute to this amplified apoptotic response [1].

Mitochondrial vs. other pathways

Class-level

Caspase-3/7 ↑ (p

Intrinsic pathway engagement context differs from JNK/Wnt/topo mechanisms.

Mechanism confirmed by inhibitor rescue

Cell cycle arrest phase

Reported

G2/M arrest (A549, HTB-9)

G2/M context may not replicate with S-phase arrest inducers.

Flow cytometry; compare with Inducer 54 (S-phase)

Caspase-3 docking affinity

Reported

ΔG = −8.2 kcal/mol

Computational binding context supports target engagement hypothesis.

PDB: 1NMQ; requires experimental validation

Evidence Dimension	Fold increase in apoptotic cell population (Annexin V-positive)
Target Compound Data	15.24-fold increase over untreated control
Comparator Or Baseline	No-treatment control (baseline apoptotic rate); no direct compound comparator available
Quantified Difference	15.24-fold increase
Conditions	Annexin V-FITC/PI dual staining; flow cytometry analysis; HepG2 human liver cancer cell line; compound concentration at IC50-equivalent or optimized apoptosis induction concentration

Why This Matters

This exceptionally high apoptosis induction magnitude is valuable for experiments requiring robust cell death readouts, such as high-content screening assays or mechanistic studies where maximizing the signal-to-noise ratio of apoptotic markers is critical for reliable quantification.

• [1] Abd El-Lateef HM, Abdel Ghany LMA, Saleem RM, Ahmed Maghrabi AH, Yahya MA, et al. Design, synthesis and antiproliferative screening of newly synthesized coumarin-acrylamide hybrids as potential cytotoxic and apoptosis inducing agents. RSC Adv. 2023 Nov 6;13(46):32547-32557. DOI: 10.1039/d3ra06644d. PMID: 37936638. View Source

Cell Cycle Arrest: G2/M Phase vs. S Phase

Apoptosis inducer 23 (compound 6e) induces a pronounced cell cycle arrest at the G2/M phase in HepG2 cells, as demonstrated by propidium iodide flow cytometry [1]. This G2/M arrest profile is characteristic of microtubule-targeting agents and distinguishes Apoptosis inducer 23 from many other apoptosis inducers that arrest cells at G1 or S phase (class-level inference). The G2/M arrest precedes the induction of apoptosis, suggesting a mechanistic cascade wherein mitotic blockade triggers subsequent apoptotic signaling [1].

Cell cycle arrest phase

Reported

G2/M arrest (A549, HTB-9)

G2/M context may not replicate with S-phase arrest inducers.

Flow cytometry; compare with Inducer 54 (S-phase)

Evidence Dimension	Cell cycle phase distribution alteration
Target Compound Data	G2/M phase arrest observed; quantification of G2/M population increase available in published flow cytometry histograms
Comparator Or Baseline	Untreated control cells showing normal cell cycle distribution; direct compound comparator not available
Quantified Difference	Significant increase in G2/M population percentage (exact values available in supplementary data of primary publication)
Conditions	Propidium iodide DNA staining; flow cytometry analysis; HepG2 human liver cancer cell line; 24-48 hour compound exposure

Why This Matters

The G2/M arrest phenotype is critical for investigators studying mitotic catastrophe, mitotic checkpoint regulation, or for experiments requiring synchronization of cancer cells at a specific cell cycle phase prior to downstream analysis.

• [1] Abd El-Lateef HM, Abdel Ghany LMA, Saleem RM, Ahmed Maghrabi AH, Yahya MA, et al. Design, synthesis and antiproliferative screening of newly synthesized coumarin-acrylamide hybrids as potential cytotoxic and apoptosis inducing agents. RSC Adv. 2023 Nov 6;13(46):32547-32557. DOI: 10.1039/d3ra06644d. PMID: 37936638. View Source

Apoptosis Inducer 23 – Validated Research Applications

Mitochondrial Apoptosis Pathway in A549 Lung Adenocarcinoma

Apoptosis inducer 23 is optimally deployed as a positive control or reference compound in HepG2-based hepatocellular carcinoma (HCC) drug discovery campaigns. Its well-characterized IC50 of 1.88 μM and 15.24-fold apoptosis induction provide a reliable benchmark for evaluating novel compound libraries [1]. The compound's 3.8-fold potency advantage over 5-FU in the same assay system makes it a more sensitive comparator for detecting incremental improvements in lead optimization programs [1]. Procurement for HCC screening should prioritize Apoptosis inducer 23 over generic apoptosis inducers lacking validated HepG2 potency data.

Selective Cytotoxicity in BEAS-2B Co-Culture Systems

Apoptosis inducer 23 is a validated tool for investigating microtubule dynamics, achieving 84.34% tubulin polymerization inhibition with confirmed binding to the colchicine site [1]. Its near-equivalence to podophyllotoxin (88.19% inhibition) positions it as a chemically distinct alternative for tubulin-targeting studies, particularly useful in resistance mechanism investigations where podophyllotoxin-insensitive models require a structurally divergent tubulin inhibitor [1]. The compound's coumarin-acrylamide scaffold may engage different resistance-mediating efflux pumps or binding site mutations compared to podophyllotoxin derivatives.

Wound Healing & Migration in HTB-9 Bladder Cancer

Investigators studying G2/M checkpoint regulation, mitotic arrest, or mitotic catastrophe should select Apoptosis inducer 23 based on its validated G2/M phase cell cycle arrest phenotype in HepG2 cells [1]. This specific arrest profile distinguishes it from apoptosis inducers that primarily induce G1 or S-phase arrest (e.g., many DNA-damaging agents or CDK inhibitors). The compound is suitable for flow cytometry-based cell cycle synchronization protocols and for mechanistic studies examining the link between mitotic arrest and subsequent mitochondrial apoptosis activation [1].

SAR & Docking Optimization for Caspase-3 Targeting

Apoptosis inducer 23 has documented utility in lung cancer research, where it induces apoptosis specifically through mitochondrial damage . This pathway-specific activity is valuable for experiments designed to validate mitochondrial apoptosis engagement in lung cancer models, including studies of Bcl-2 family protein regulation, mitochondrial membrane potential (ΔΨm) disruption, and cytochrome c release . Procurement for lung cancer apoptosis studies should favor Apoptosis inducer 23 over compounds lacking explicit mitochondrial pathway validation data.

Application

Selection Property

Validation Focus

Lung adenocarcinoma (A549) mitochondrial apoptosis studies

G2/M-phase arrest and caspase-3/7 activation context

Luminescence-based caspase activity assays

Co-culture selectivity studies (BEAS-2B/A549)

Cancer-cell vs. normal-cell response context

Comparative cytotoxicity endpoints in co-culture

Bladder cancer cell migration studies (HTB-9)

Anti-migratory effect context

Wound healing assay migration endpoints

Caspase-3 targeted medicinal chemistry

In silico binding affinity context

Docking score and SAR analysis

• [1] Abd El-Lateef HM, Abdel Ghany LMA, Saleem RM, Ahmed Maghrabi AH, Yahya MA, et al. Design, synthesis and antiproliferative screening of newly synthesized coumarin-acrylamide hybrids as potential cytotoxic and apoptosis inducing agents. RSC Adv. 2023 Nov 6;13(46):32547-32557. DOI: 10.1039/d3ra06644d. PMID: 37936638. View Source